Cas no 2102410-59-1 (4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE)

4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE structure
2102410-59-1 structure
Product Name:4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
CAS No:2102410-59-1
MF:C12H14ClN3O
MW:251.712061405182
CID:5708065
PubChem ID:138110542
Update Time:2023-10-15

4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
    • 2102410-59-1
    • Inchi: 1S/C12H14ClN3O/c1-12(2)4-3-7-6(5-12)8-9(17-7)10(13)16-11(14)15-8/h3-5H2,1-2H3,(H2,14,15,16)
    • InChI Key: MRCHVCZGTJZWTM-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C3=C(CCC(C)(C)C3)O2)N=C(N)N=1

Computed Properties

  • Exact Mass: 251.0825398g/mol
  • Monoisotopic Mass: 251.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 64.9Ų

4-CHLORO-8,8-DIMETHYL-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE Related Literature

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